Cas no 198401-76-2 ((4-Trifluoromethyl-pyridin-3-yl)-methanol)

(4-Trifluoromethyl-pyridin-3-yl)-methanol is a fluorinated pyridine derivative featuring a hydroxymethyl group at the 3-position and a trifluoromethyl substituent at the 4-position of the pyridine ring. This compound is valued for its versatility as a building block in pharmaceutical and agrochemical synthesis, where the trifluoromethyl group enhances metabolic stability and lipophilicity. The hydroxymethyl group offers a reactive site for further functionalization, enabling the synthesis of esters, ethers, or other derivatives. Its structural features make it useful in the development of bioactive molecules, particularly in medicinal chemistry for drug discovery. High purity and well-defined reactivity ensure consistent performance in synthetic applications.

(4-Trifluoromethyl-pyridin-3-yl)-methanol structure

198401-76-2 structure

Product Name:(4-Trifluoromethyl-pyridin-3-yl)-methanol

CAS No:198401-76-2

MF:C₇H₆F₃NO

MW:177.12385225296

MDL:MFCD10568162

CID:838061

PubChem ID:18914105

Update Time:2025-05-28

(4-Trifluoromethyl-pyridin-3-yl)-methanol Chemical and Physical Properties

Names and Identifiers

- (4-(Trifluoromethyl)pyridin-3-yl)methanol
- (4-Trifluoromethyl-pyridin-3-yl)-methanol
- [4-(TRIFLUOROMETHYL)-3-PYRIDYL]METHANOL
- [4-(trifluoromethyl)pyridin-3-yl]methanol
- 3-Pyridinemethanol, 4-(trifluoromethyl)-
- 4-(trifluoromethyl)-3-Pyridinemethanol
- 3-hydroxymethyl-4-trifluoromethylpyridine
- 4-(trifluoromethyl)pyridine-3-methanol
- (4-TRIFLUOROMETHYL-(PYRIDIN-3-YL))-METHANOL
- [4-(trifluoromethyl)pyridin-3-yl)methanol
- WQRWBLLHQHAGBM-UHFFFAOYSA-N
- 8816AH
- (4-trifluoromethylpyridin-3-yl)-methanol
- DTXSID20596430
- AC-29107
- s10217
- AKOS006303127
- SB35122
- MFCD10568162
- 3-(Hydroxymethyl)-4-(trifluoromethyl)pyridine
- SY002815
- 198401-76-2
- DS-12633
- A1-30028
- EN300-212864
- SCHEMBL1272312
- CS-0157815
- MDL： MFCD10568162
- Inchi： 1S/C7H6F3NO/c8-7(9,10)6-1-2-11-3-5(6)4-12/h1-3,12H,4H2
- InChI Key： WQRWBLLHQHAGBM-UHFFFAOYSA-N
- SMILES： FC(C1C=CN=CC=1CO)(F)F

Computed Properties

Exact Mass: 177.04000
Monoisotopic Mass: 177.04
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 148
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 0.9
Topological Polar Surface Area: 33.1

Experimental Properties

Density: 1.362
Boiling Point: 236℃ at 760 mmHg
Flash Point: 96.6°C
Refractive Index: 1.462
PSA: 33.12000
LogP: 1.59270

(4-Trifluoromethyl-pyridin-3-yl)-methanol Pricemore >>

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